4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide

• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol
• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C15H20N2O3/c1-20-10-2-9-16-14(18)11-5-7-13(8-6-11)17-15(19)12-3-4-12/h5-8,12H,2-4,9-10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: LEAABCNQVVUXBC-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CC2

Description

4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide is a chemical compound that is widely used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic effects in various diseases.

Mechanism of Action

The mechanism of action of 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide involves the inhibition of specific enzymes and proteins involved in disease progression. The compound binds to the active site of the target protein or enzyme, preventing its activity and thus slowing down or stopping disease progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide depend on the specific target protein or enzyme that it inhibits. The compound has been shown to have anti-inflammatory effects, reduce tumor growth, and improve neurological function in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide in lab experiments is its high selectivity and specificity for the target protein or enzyme. This allows for more accurate and reliable results. However, one limitation is that the compound may have off-target effects, which can affect the interpretation of the results.

Future Directions

There are several future directions for research involving 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide. One direction is to explore its potential therapeutic effects in other diseases, such as cardiovascular disease and metabolic disorders. Another direction is to develop more potent and selective inhibitors based on the structure of this compound. Additionally, further research is needed to understand the long-term effects and safety of this compound in humans.
Conclusion:
In conclusion, 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide is a small molecule inhibitor that has potential therapeutic effects in various diseases. Its mechanism of action involves the inhibition of specific enzymes and proteins, and it has been extensively used in scientific research. While there are advantages to using this compound in lab experiments, there are also limitations to consider. Future research directions include exploring its potential therapeutic effects in other diseases and developing more potent and selective inhibitors.

Synthesis Methods

The synthesis of 4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide involves the reaction of 4-aminobenzoic acid with cyclopropylcarbonyl chloride and N-(3-methoxypropyl)amine. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

4-[(cyclopropylcarbonyl)amino]-N-(3-methoxypropyl)benzamide has been extensively used in scientific research as a small molecule inhibitor. It has been shown to have potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. The compound has been used to study the role of specific proteins and enzymes in disease progression and to develop new therapies.